![molecular formula C13H8ClNO3 B1581017 4-Chloro-3-nitrobenzophenone CAS No. 56107-02-9](/img/structure/B1581017.png)
4-Chloro-3-nitrobenzophenone
Overview
Description
4-Chloro-3-nitrobenzophenone (4-CNB) is a synthetic organic compound that has a wide range of applications in both industry and in scientific research. It is a versatile compound that has been used for a variety of purposes, including as a catalyst for organic synthesis, as a reagent for nitration, and as a building block for polymers. 4-CNB is also used in the synthesis of pharmaceuticals, dyes, and other compounds. In addition, it has been studied for its potential as a therapeutic agent, with promising results.
Scientific Research Applications
Crystal Growth and Characterization
- Growth Techniques and Analysis : 4-chloro-3-nitrobenzophenone (4C3N) has been grown using the vertical Bridgman technique. The crystals were characterized by Powder X-ray diffraction, and their crystalline perfection was examined using high-resolution X-ray diffraction studies. This research contributes to understanding the mechanical properties and fluorescence spectra of 4C3N crystals (Aravinth, Babu, & Ramasamy, 2014).
Optical Properties and Applications
- Optical Studies : The optical properties of 4C3N crystals, such as cutoff wavelength and fluorescence emission peaks, have been extensively studied, revealing their potential for various optical applications (Aravinth, Anandha Babu, & Ramasamy, 2014).
Thermal Properties
- Thermogravimetric Analysis : Research on 4C3N includes its thermal properties, studied using thermogravimetric and differential thermal analyses. This research is vital for understanding the stability and decomposition characteristics of 4C3N under various temperature conditions (Babu, Thirupugalmani, Ramasamy, & Ravikumar, 2009).
Synthesis and Characterization
- Novel Synthesis Methods : The synthesis of related compounds like 4-amino-4'-chlorobenzophenone has been studied, providing insights into new methods of synthesizing derivatives of 4C3N. These methods are essential for developing new materials with varied applications (Wang & Huang, 2004).
Environmental Applications
- Adsorption Studies : Research has also focused on the environmental applications of related compounds like 4-chloro-2-nitrophenol. Studies on its adsorption using graphene have provided valuable insights into removing such compounds from aqueous solutions, which is crucial for environmental cleanup efforts (Mehrizad & Gharbani, 2014).
properties
IUPAC Name |
(4-chloro-3-nitrophenyl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNO3/c14-11-7-6-10(8-12(11)15(17)18)13(16)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBDBYPQFIMSFJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70204654 | |
Record name | Benzophenone, 4-chloro-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70204654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56107-02-9 | |
Record name | 4-Chloro-3-nitrobenzophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56107-02-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-3-nitrobenzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056107029 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-3-nitrobenzophenone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102519 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzophenone, 4-chloro-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70204654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-3-nitrobenzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.523 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Chloro-3-nitrobenzophenone | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9ZX6URA78L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the crystal structure of 4-Chloro-3-nitrobenzophenone?
A: this compound (4C3N) crystallizes in the Orthorhombic system, with unit cell dimensions of a = 12.9665(11) Å, b = 7.4388(6) Å, c = 24.336(2) Å, and α = β = γ = 90°. []
Q2: How has this compound been synthesized into single crystals?
A2: Researchers have successfully grown single crystals of 4C3N using two primary methods:
- Controlled Evaporation: This technique involves slow evaporation of a saturated solution of 4C3N in acetone. []
- Vertical Bridgman Technique: This method utilizes a directional solidification process from the melt, allowing for the growth of large, high-quality crystals. [, , ]
Q3: What are the key optical properties of this compound crystals?
A3: this compound exhibits interesting optical characteristics, making it a potential candidate for optical applications:
- Optical Band Gap: The optical band gap of 4C3N is determined to be 2.7 eV. []
- Fluorescence: 4C3N crystals display fluorescence with an emission peak observed at 575 nm. []
- Laser Damage Threshold: The material shows a measurable laser-induced surface damage threshold when subjected to Nd:YAG laser irradiation. []
Q4: What analytical techniques have been employed to characterize this compound?
A4: Various characterization techniques have been used to study the properties of 4C3N, including:
- Powder X-ray diffraction (PXRD): This method confirmed the crystalline nature of the synthesized 4C3N. []
- High-resolution X-ray diffraction (HRXRD): HRXRD provided insights into the crystalline perfection of the grown crystals. []
- Fourier-transform infrared spectroscopy (FTIR): FTIR analysis was conducted to identify the functional groups present in the molecule. []
- Thermogravimetric analysis (TGA) and Differential thermal analysis (DTA): These thermal analysis techniques were used to investigate the thermal behavior and stability of 4C3N crystals. [, ]
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